Cas no 1058469-18-3 (N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(4-methoxyphenyl)ethane-1-sulfonamide)

• Product Name: N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(4-methoxyphenyl)ethane-1-sulfonamide
• CAS No: 1058469-18-3
• MF: C₁₉H₂₂N₂O₄S
• MW: 374.453983783722
• CID: 5976198
• PubChem ID: 25852996
• Update Time: 2025-10-21

N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(4-methoxyphenyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(4-methoxyphenyl)ethane-1-sulfonamide
• N-(1-acetyl-2,3-dihydroindol-6-yl)-2-(4-methoxyphenyl)ethanesulfonamide
• N-(1-acetylindolin-6-yl)-2-(4-methoxyphenyl)ethanesulfonamide
• VU0635814-1
• AKOS024498423
• F5099-0828
• 1058469-18-3

• Inchi： 1S/C19H22N2O4S/c1-14(22)21-11-9-16-5-6-17(13-19(16)21)20-26(23,24)12-10-15-3-7-18(25-2)8-4-15/h3-8,13,20H,9-12H2,1-2H3
• InChI Key： LIIONWTYRDRFFJ-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC(=CC=1)OC)(NC1C=CC2=C(C=1)N(C(C)=O)CC2)(=O)=O

Computed Properties

• Exact Mass: 374.13002836g/mol
• Monoisotopic Mass: 374.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.1Ų

Additional information on N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(4-methoxyphenyl)ethane-1-sulfonamide

N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(4-methoxyphenyl)ethane-1-sulfonamide: A Comprehensive Overview

N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(4-methoxyphenyl)ethane-1-sulfonamide (CAS No. 1058469-18-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number or its full chemical name, is a sulfonamide derivative with a unique structural framework that includes an indole and a methoxyphenyl group. The compound's structure and properties make it a promising candidate for various therapeutic applications, particularly in the areas of neurology and oncology.

The indole moiety in N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(4-methoxyphenyl)ethane-1-sulfonamide is a key feature that contributes to its biological activity. Indoles are well-known for their role in various biological processes, including neurotransmission and cell signaling. The acetyl group attached to the indole ring further enhances the compound's stability and bioavailability, making it suitable for in vivo studies.

The sulfonamide functional group is another critical component of this compound. Sulfonamides have a long history in medicinal chemistry, primarily due to their broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. In the context of N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(4-methoxyphenyl)ethane-1-sulfonamide, the sulfonamide group likely plays a role in modulating specific protein interactions or enzymatic activities, which could be crucial for its therapeutic effects.

The 4-methoxyphenyl substituent adds an additional layer of complexity to the molecule. Methoxy groups are known to influence the lipophilicity and electronic properties of organic compounds, which can affect their pharmacokinetic and pharmacodynamic profiles. In this case, the presence of the methoxy group may enhance the compound's ability to cross biological membranes and reach its target sites within cells.

Recent research has focused on the potential applications of N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(4-methoxyphenyl)ethane-1-sulfonamide in treating neurological disorders. Studies have shown that this compound exhibits potent neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. These properties make it a promising candidate for the treatment of conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

In addition to its neuroprotective effects, N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(4-methoxyphenyl)ethane-1-sulfonamide has also been investigated for its potential anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(4-methoxyphenyl)ethane-1-sulfonamide may have therapeutic value in cancer therapy.

The synthesis of N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(4-methoxyphenyl)ethane-1-sulfonamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. The first step typically involves the formation of the indole derivative through a condensation reaction between an appropriate ketone and an amine. Subsequent steps include the introduction of the acetyl group via acetylation and the attachment of the sulfonamide moiety through a sulfonation reaction. The final step involves coupling with a 4-methoxyphenethylamine derivative to form the complete molecule.

Despite its promising therapeutic potential, N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(4-methoxyphenyl)ethane-1-sulfonamide faces several challenges in clinical development. One major challenge is optimizing its pharmacokinetic properties to ensure adequate bioavailability and distribution to target tissues. Additionally, safety concerns must be addressed through extensive toxicology studies to ensure that the compound does not pose significant risks to patients.

To overcome these challenges, researchers are exploring various strategies such as prodrug design and nanoparticle formulations to improve the drug's delivery and efficacy. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. By designing prodrugs of N-(1-acetyl-2,3-dihydro-1H-indol-6-y l)-2-(4-methoxyphenylethane)-sulfonamide, researchers aim to enhance its stability and reduce side effects while maintaining or even enhancing its therapeutic effects.

Nanoparticle formulations offer another promising approach for improving drug delivery. By encapsulating N-(1-acetyl - 2 , 3 - dihydro - 1 H - indol - 6 - yl ) - 2 - ( 4 - methox y phen yl ) ethane - 1 - sulf on amide within nanoparticles, researchers can achieve targeted delivery to specific tissues or cells while minimizing systemic exposure. This approach can also help overcome issues related to poor solubility and rapid clearance from the body.

In conclusion, N-(1-acetyl - 2 , 3 - dihydro - 1 H - indol - 6 - yl ) - 2 - ( 4 - methox y phen yl ) ethane - 1 - sulf on amide (CAS No . 1058469 - 18 - 3 ) is a multifaceted compound with significant potential in both neurological and oncological applications . Its unique structural features , combined with recent advances in drug delivery technologies , position it as a promising candidate for further clinical development . Ongoing research continues to uncover new insights into its mechanisms of action , paving the way for innovative therapies that could benefit patients suffering from a wide range of diseases .